Tri(p-hydroxyphenyl)phosphine hydrobromide

• CAS No.: 51805-44-8
• Molecular Formula: C18H16BrO3P
• Molecular Weight: 391.2 g/mol
• IUPAC Name: 4-bis(4-hydroxyphenyl)phosphanylphenol;hydrobromide
• InChI: InChI=1S/C18H15O3P.BrH/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18;/h1-12,19-21H;1H
• InChI Key: BBVCNWSLXAHGNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)P(C2=CC=C(C=C2)O)C3=CC=C(C=C3)O.Br

Description

Tri(p-hydroxyphenyl)phosphine hydrobromide is a useful research compound. Its molecular formula is C18H16BrO3P and its molecular weight is 391.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 30 ml 48% HBr in a 50 ml round-bottom flask was added 1 gram (0.0033 mole) of tri(p-methoxyphenyl)phosphine. The homogeneous solution was heated to reflux (124° C.) under a stream of N2 (to remove CH3Br) and within 40 minutes a white precipitate formed. After 2 hours reflux, the mixture was filtered, washed with water, and vacuum dried to give 1.11 g (98%) tri(p-hydroxyphenyl)phosphine hydrobromide.